1-(methylsulfonyl)-N-(2-(thiophen-2-yl)ethyl)azetidine-3-carboxamide

• IUPAC Name: 1-methylsulfonyl-N-(2-thiophen-2-ylethyl)azetidine-3-carboxamide
• InChI: InChI=1S/C11H16N2O3S2/c1-18(15,16)13-7-9(8-13)11(14)12-5-4-10-3-2-6-17-10/h2-3,6,9H,4-5,7-8H2,1H3,(H,12,14)
• InChI Key: ZFMCHPOOWZPWKG-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CC(C1)C(=O)NCCC2=CC=CS2
• Molecular Formula: C11H16N2O3S2
• Molecular Weight: 288.4 g/mol
• CAS No.: 1428371-06-5

Description

1-(methylsulfonyl)-N-(2-(thiophen-2-yl)ethyl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C11H16N2O3S2 and its molecular weight is 288.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

1-(Methylsulfonyl)-N-(2-(thiophen-2-yl)ethyl)azetidine-3-carboxamide is a chemical compound involved in various synthesis and chemical reaction studies. For instance, Alizadeh and Rezvanian (2008) discussed a one-pot synthesis method for arylsulfonamides and azetidine-2,4-diones, highlighting the dynamic NMR behavior of these compounds in solution due to restricted rotation around the C-N bond. This study indicates the compound's potential in creating diverse chemical structures with specific reactivity patterns (Alizadeh & Rezvanian, 2008).

Application in Drug Metabolism and Antibacterial Activities

The compound's derivatives have been explored for their biological activities, including antimicrobial and antitubercular properties. Chandrashekaraiah et al. (2014) synthesized analogues with potential antibacterial and antituberculosis activities, providing insights into the design of new active compounds against specific bacterial strains (Chandrashekaraiah et al., 2014). Additionally, Babu, Pitchumani, and Ramesh (2013) reported on the synthesis of N-(3-chloro-2-oxo-4-phenylazetidin-1-yl)/3-N-(4-oxo-2-arylthiazolidin-3-yl)-2-(methylsulfonamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamides derivatives, showing significant antimicrobial activity against a range of bacterial and fungal strains (Babu, Pitchumani, & Ramesh, 2013).

Novel Insecticidal Activity

The unique structure of related compounds, such as flubendiamide, demonstrates extremely strong insecticidal activity against lepidopterous pests, including resistant strains. This highlights the potential of this compound derivatives in developing new insecticides with novel modes of action (Tohnishi et al., 2005).

Contributions to Material Science

In the field of material science, Reisman et al. (2020) explored the polymerization of N-(methanesulfonyl)azetidine, leading to the formation of polymers with unique structures. Such studies contribute to understanding the potential applications of these compounds in developing new materials with specific properties (Reisman, A. Rowe, J. A. Jefcoat, & P. Rupar, 2020).